Cas no 100107-43-5 (Isoquinolinesulfonamide)

• Product Name: Isoquinolinesulfonamide
• CAS No: 100107-43-5
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 97632
• PubChem ID: 10104496
• Update Time: 2025-04-18

Isoquinolinesulfonamide Chemical and Physical Properties

Names and Identifiers

• Isoquinolinesulfonamide
• isoquinoline-1-sulfonamide
• AKOS020865238
• 1026410-00-3
• EN300-281767
• SCHEMBL169719
• 100107-43-5
• DTXSID80435654

• Inchi： 1S/C9H8N2O2S/c10-14(12,13)9-8-4-2-1-3-7(8)5-6-11-9/h1-6H,(H2,10,12,13)
• InChI Key： GZZCYMXZJQCAJU-UHFFFAOYSA-N
• SMILES： S(C1C2C=CC=CC=2C=CN=1)(N)(=O)=O

Computed Properties

• Exact Mass: 208.03074
• Monoisotopic Mass: 208.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 73.05